5-(benzyloxy)-1-methyl-4-oxo-N-(thiophen-2-ylmethyl)-1,4-dihydropyridine-2-carboxamide

• IUPAC Name: 1-methyl-4-oxo-5-phenylmethoxy-N-(thiophen-2-ylmethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C19H18N2O3S/c1-21-12-18(24-13-14-6-3-2-4-7-14)17(22)10-16(21)19(23)20-11-15-8-5-9-25-15/h2-10,12H,11,13H2,1H3,(H,20,23)
• InChI Key: HBYFIARBCJAANA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C=C1C(=O)NCC2=CC=CS2)OCC3=CC=CC=C3
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. Carboxamides, on the other hand, are organic compounds that contain a functional group consisting of a carbonyl (RR’C=O) and an amine (NR2).

Synthesis Analysis

While specific synthesis methods for the compound you mentioned are not available, thiophene derivatives can be synthesized using various strategies. For instance, one method involves the addition of organometallic reagents to boranes. Another approach is the reaction of triarylboranes with a ligand.

Molecular Structure Analysis

The molecular structure of thiophene-based compounds can be analyzed using a DFT-D3 (B3LYP (+D3)) approach in conjunction with the 6-311G (d,p) basis set. This allows for the derivation of the physicochemical properties and the binding of these derivatives interacting with receptors.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For example, they can be used in cross-coupling reactions, catalysis, medicinal chemistry, polymer or optoelectronics materials. The main strategies to build up borinic acids rely either on the addition of organometallic reagents to boranes or the reaction of triarylboranes with a ligand.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

The mechanism of action of thiophene derivatives can vary depending on their specific structure and the target they interact with. Some thiophene-based compounds have been shown to have antimicrobial, anti-inflammatory, and anticancer properties.

Future Directions

Future research could focus on developing new synthesis methods for thiophene derivatives, exploring their potential applications in various fields, and studying their mechanisms of action. Additionally, more studies are needed to understand the safety and hazards associated with these compounds.